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Abstract

Mti-31 is a potent and highly selective, orally active dual inhibitor of mMTORC1 and mTORC2.[1]
[2] As a critical regulator of cell growth, proliferation, and metabolism, the mTOR signaling
pathway is frequently dysregulated in cancer, making it a key therapeutic target.[3][4][5] Mti-31
demonstrates significant anti-tumor activity in preclinical models, including non-small cell lung
cancer (NSCLC), by inhibiting cell proliferation, inducing apoptosis, and suppressing
metastasis.[6][7] These application notes provide detailed protocols for key in vitro experiments
to evaluate the efficacy and mechanism of action of Mti-31.

Quantitative Data Summary

The following tables summarize the key quantitative data for Mti-31 based on in vitro studies.
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Parameter Value Assay Condition Reference

Kd (mTOR) 0.20 nM MTOR binding assay [1]

LANCE assay of
MTOR substrate

IC50 (mTOR) 39 nM _ [1]
phosphorylation (100

UM ATP)

Over PIK3CA,
o PIK3CB, and PIK3G
Selectivity >5000-fold ) o [1]
in mTOR binding

assays

Multiple NSCLC cell
) ] models
Cell Proliferation IC50 <1 pmol/L [6][7]
(EGFR/T790M, EMLA4-

ALK, c-Met, or KRAS)

50% inhibition of P-
S6K1(T389), P-
S6(S235/6), P-

MTORC1/2 Substrate 4EBP1(T70), and P-

o <0.12 pM [1]

Inhibition (IC50) AKT(S473) after 6h
treatment in 786-0,
U87MG, and MDA-

MB-453 cells

Signaling Pathway

Mti-31 is an ATP-competitive inhibitor that targets the kinase domain of mTOR, thereby
blocking the activity of both mTORC1 and mTORC2 complexes. This dual inhibition prevents
the phosphorylation of key downstream effectors involved in protein synthesis, cell growth, and
survival.
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Caption: Mti-31 inhibits mTORC1 and mTORC?2 signaling pathways.

Experimental Workflow

A general workflow for the in vitro evaluation of Mti-31 is outlined below. This workflow starts
with assessing the compound's effect on cell viability and proliferation, followed by mechanistic
studies to confirm target engagement and downstream effects.
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In Vitro Assays
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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